N,N-diethyl-7-fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide

• IUPAC Name: N,N-diethyl-7-fluoro-2-methyl-5-oxochromeno[2,3-b]pyridine-3-carboxamide
• InChI: InChI=1S/C18H17FN2O3/c1-4-21(5-2)18(23)12-9-14-16(22)13-8-11(19)6-7-15(13)24-17(14)20-10(12)3/h6-9H,4-5H2,1-3H3
• InChI Key: AJVXJNLZOGQRQN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(N=C2C(=C1)C(=O)C3=C(O2)C=CC(=C3)F)C
• Molecular Formula: C18H17FN2O3
• Molecular Weight: 328.3 g/mol

Description

“N,N-diethyl-7-fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide” is an organic compound. It belongs to the class of organic compounds known as chromeno [2,3-b]pyridine-5-ones. These are compounds containing a Chromeno [2,3-b]pyridine moiety that carries an oxo group at the 5-position.

Scientific Research Applications

Fluorescent Chemosensor Development

• N,N-diethyl-7-fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide has been used in the development of fluorescent "turn-off" chemosensors. These chemosensors show a selective and sensitive response to Cu2+ ions over other metal ions, demonstrating potential for applications in water sample analysis (Karaoğlu, Yılmaz, & Menteşe, 2017).

Pharmaceutical and Biological Research

• This compound has applications in pharmaceutical research. For example, a derivative of this compound, N-[2-(Diethylamino)ethyl]-5-[(Z)-(5-[18F]fluoro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide, has been prepared as a potential positron emission tomography (PET) tracer for imaging cancer tyrosine kinase (Wang, Miller, Sledge, & Zheng, 2005).

Development of Vaccine Adjuvants

• The compound has been identified as a Toll-like receptor 2 (TLR2) agonist, which is significant in immunology and vaccine research. This discovery opens new pathways for the development of vaccine adjuvants, contributing to advances in immunotherapy and vaccine science (Hu et al., 2018).

Anticancer Activity Analysis

• In cancer research, the derivative N-[2-(diethylamino)ethyl]-5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl] − 2,4-dimethyl-1H-pyrrole-3-carboxamide (DFDC) has been studied using wavefunction-based reactivity analysis, docking, and molecular dynamics simulations. This compound shows potential anticancer activity, and such studies help in understanding its reactivity and interaction with biological targets (Al-Otaibi et al., 2022).

Molecular Docking for Breast Cancer

• Molecular docking studies on derivatives of chromeno[2,3-b]pyridine have been conducted to assess their potential in treating breast cancer. This includes designing and synthesizing new derivatives and evaluating their interactions with biological targets relevant to breast cancer (Abd El Ghani, Elmorsy, & Ibrahim, 2022).

Synthesis and Characterization for Various Applications

• The compound has been studied for its synthesis and characterization, leading to various derivatives with potential applications in multiple fields, including biomedical and pharmaceutical research. These studies often focus on developing new methods for synthesizing such compounds and evaluating their properties and potential applications (Elinson et al., 2018).